N-(2,6-dimethylphenyl)-2-(4-oxo-3-phenyl(3,5,6,7,8-pentahydrobenzo[b]thiopheno [2,3-d]pyrimidin-2-ylthio))acetamide

• Molecular Formula: C26H25N3O2S2
• Molecular Weight: 475.6 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)-2-[(4-oxo-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C26H25N3O2S2/c1-16-9-8-10-17(2)23(16)27-21(30)15-32-26-28-24-22(19-13-6-7-14-20(19)33-24)25(31)29(26)18-11-4-3-5-12-18/h3-5,8-12H,6-7,13-15H2,1-2H3,(H,27,30)
• InChI Key: SXLDZGRQBIILTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=CC=C5

Description

WAY-386457 is a chemical compound with the molecular formula C₂₆H₂₅N₃O₂S₂ and a molecular weight of 475.63 . It is known for its anticonvulsant properties and has been studied for its potential therapeutic applications .

Preparation Methods

The synthesis of WAY-386457 involves multiple steps, including the formation of key intermediates and their subsequent reactions under specific conditions. The detailed synthetic routes and reaction conditions are typically proprietary information held by the manufacturers. general synthetic methods involve the use of organic solvents, catalysts, and controlled temperature and pressure conditions to achieve the desired product .

Chemical Reactions Analysis

WAY-386457 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

Chemistry: It is used as a reference compound in analytical chemistry for the development of new analytical methods.

Biology: It has been studied for its effects on biological systems, particularly its anticonvulsant properties.

Medicine: WAY-386457 is being investigated for its potential therapeutic applications in the treatment of neurological disorders.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of WAY-386457 involves its interaction with specific molecular targets and pathways in the body. It exerts its effects by modulating the activity of certain neurotransmitters and receptors, leading to its anticonvulsant properties. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

WAY-386457 is unique in its structure and properties compared to other similar compounds. Some similar compounds include:

WAY-100635: A selective serotonin receptor antagonist.

WAY-123456: A compound with similar anticonvulsant properties but different molecular structure.

The uniqueness of WAY-386457 lies in its specific molecular interactions and the resulting pharmacological effects .